Cas no 18115-48-5 (Barium(2+);tetrafluoronickel(2-))

Barium(2+);tetrafluoronickel(2-) is an inorganic compound composed of barium cations (Ba²⁺) and tetrafluoronickelate anions ([NiF₄]²⁻). This material is notable for its stability and potential applications in specialized chemical synthesis and materials science. The tetrafluoronickelate anion exhibits a well-defined coordination geometry, making it useful in the study of transition metal fluorides. Barium's high polarizability contributes to the compound's solubility in select solvents, facilitating its use in precursor formulations. Its structural and electronic properties may also lend utility in catalysis or as a component in advanced ceramic materials. Proper handling is required due to the reactivity of barium and fluoride species.

Barium(2+);tetrafluoronickel(2-) structure

18115-48-5 structure

Product Name:Barium(2+);tetrafluoronickel(2-)

CAS No:18115-48-5

MF:BaF₄Ni

MW:272.014011383057

CID:2602317

PubChem ID:329765449

Update Time:2025-05-19

Barium(2+);tetrafluoronickel(2-) Chemical and Physical Properties

Names and Identifiers

- barium(2+),tetrafluoronickel(2-)
- Barium nickel fluoride
- Barium tetrafluoronickelate(2-)
- Barium tetrafluoronickelate, 99.9% trace metals basis
- Barium(2+);tetrafluoronickel(2-)
- Inchi： 1S/Ba.4FH.Ni/h;4*1H;/q+2;;;;;+2/p-4
- InChI Key： VWKLKTCOYQZGPF-UHFFFAOYSA-J
- SMILES： [Ba+2].[Ni-2](F)(F)(F)F

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 6
Rotatable Bond Count: 0
Complexity: 19.1
Topological Polar Surface Area: 0

Experimental Properties

Melting Point: >500 °C

Barium(2+);tetrafluoronickel(2-) Security Information

Symbol:
Signal Word：Danger
Hazard Statement： H301-H317-H332-H350
Warning Statement： P201-P280-P301+P310-P308+P313
Hazardous Material transportation number：UN 1564 6.1 / PGIII
WGK Germany：3
Hazard Category Code： 45-20-25-43
Safety Instruction： 36/39-45
Hazardous Material Identification：

Barium(2+);tetrafluoronickel(2-) Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd.	740918-1G	Barium(2+);tetrafluoronickel(2-)	18115-48-5	99.9% trace metals basis	1G	￥617.21	2022-02-24

Barium(2+);tetrafluoronickel(2-) Related Literature

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2. Evolution of hierarchical porous structures in supramolecular guest–host hydrogels†

Christopher B. Rodell,Christopher B. Highley,Minna H. Chen,Neville N. Dusaj,Chao Wang,Lin Han,Jason A. Burdick Soft Matter, 2016,12, 7839-7847
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Related Categories

Catalysts and Inorganic Chemicals Inorganic Compounds Mixed metal/non-metal compounds Alkaline earth metal salts Alkaline earth metal fluorides

Additional information on Barium(2+);tetrafluoronickel(2-)

Comprehensive Overview of Barium(2+);tetrafluoronickel(2-) (CAS No. 18115-48-5)

The compound Barium(2+);tetrafluoronickel(2-) (CAS No. 18115-48-5) is a specialized inorganic material that has garnered attention in advanced material science and industrial applications. This unique combination of barium and nickel with fluorine ligands presents intriguing chemical properties, making it a subject of interest for researchers and engineers. The compound's structure and reactivity are often discussed in contexts such as energy storage, catalysis, and nanotechnology, aligning with current trends in sustainable technology and green chemistry.

One of the most frequently searched questions about Barium(2+);tetrafluoronickel(2-) revolves around its role in renewable energy systems. With the global push toward carbon neutrality, materials like this are being explored for their potential in battery technologies and fuel cells. The compound's ionic conductivity and thermal stability make it a candidate for next-generation solid-state electrolytes, a hot topic in electric vehicle (EV) research. Users often inquire about its performance metrics, such as ionic mobility and degradation resistance, which are critical for long-term applications.

Another area of interest is the compound's application in catalytic processes. Industrial users and academic researchers frequently search for nickel-based catalysts due to their cost-effectiveness and efficiency in hydrogenation reactions. The presence of fluorine in Barium(2+);tetrafluoronickel(2-) may enhance its catalytic activity, particularly in selective fluorination, a process vital for pharmaceutical and agrochemical manufacturing. This aligns with the growing demand for precision chemistry and green synthesis methods.

From a structural perspective, the compound's crystal lattice and coordination geometry are often studied using techniques like X-ray diffraction (XRD) and spectroscopic analysis. These studies are essential for understanding its material properties, such as thermal expansion and electronic configuration. Such insights are valuable for applications in optoelectronics and magnetic materials, where nickel-fluorine interactions play a pivotal role.

In summary, Barium(2+);tetrafluoronickel(2-) (CAS No. 18115-48-5) is a multifaceted compound with significant potential in modern scientific and industrial fields. Its relevance to sustainable energy, catalysis, and advanced materials ensures its continued study and application. As research progresses, this compound may unlock new possibilities in technology-driven solutions for global challenges.